ethyl 3-carbamoyl-2-(2-fluorobenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
While the specific synthesis process for this compound is not directly available, it’s likely that its synthesis involves several steps, including the formation of the pyridine ring, the introduction of the carbamoyl group, and the attachment of the ethyl ester . Protodeboronation of boronic esters and reactions at the benzylic position might be involved in the synthesis process.Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple functional groups and a fused ring system. The compound likely contains a pyridine ring fused with a thieno ring, along with carbamoyl, fluorobenzamido, and ethyl carboxylate groups .Chemical Reactions Analysis
The compound, due to its complex structure, could potentially participate in a variety of chemical reactions. The presence of the carbamoyl and ethyl carboxylate groups could make it a participant in condensation reactions . The pyridine ring could potentially undergo electrophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Pyridine, a related compound, is a colorless liquid with a strong, unpleasant odor . The presence of the carbamoyl, fluorobenzamido, and ethyl carboxylate groups would likely influence the compound’s solubility, boiling point, and other physical properties .Scientific Research Applications
Central Nervous System (CNS) Drug Development
The structural resemblance of this compound to fused imidazopyridine heterocyclic ring systems, which are known to act as GABA_A receptor positive allosteric modulators, suggests its potential in CNS drug development . This could lead to new treatments for neurological disorders such as epilepsy, anxiety, and insomnia.
Cancer Therapeutics
Compounds with similar structures have been found to influence cellular pathways crucial for the functioning of cancer cells . This compound could be investigated for its efficacy in inhibiting the growth of cancer cells or in enhancing the effectiveness of existing cancer treatments.
Anti-Inflammatory Agents
The compound’s similarity to known NSAIDs (Nonsteroidal Anti-Inflammatory Drugs) within its chemical group indicates possible applications as an anti-inflammatory agent . It could be developed to treat conditions like arthritis or other inflammatory diseases.
Proton Pump Inhibitors
Given the compound’s structural characteristics, it may serve as a proton pump inhibitor . This application would be particularly useful in the treatment of gastrointestinal diseases such as GERD (Gastroesophageal Reflux Disease) and peptic ulcers.
Aromatase Inhibitors
The compound could potentially act as an aromatase inhibitor . Aromatase inhibitors are used in the treatment of breast cancer by reducing the levels of estrogen in the body, which can slow the growth of certain types of breast cancer cells.
Suzuki–Miyaura Cross-Coupling Reactions
In synthetic chemistry, this compound could be utilized in Suzuki–Miyaura cross-coupling reactions as a boron reagent or a palladium catalyst . This application would be valuable in the creation of complex organic molecules for pharmaceuticals or materials science.
Future Directions
properties
IUPAC Name |
ethyl 3-carbamoyl-2-[(2-fluorobenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FN3O4S/c1-2-26-18(25)22-8-7-11-13(9-22)27-17(14(11)15(20)23)21-16(24)10-5-3-4-6-12(10)19/h3-6H,2,7-9H2,1H3,(H2,20,23)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWUBYDMBXQRYGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 3-carbamoyl-2-(2-fluorobenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.